N-(3,5-dimethoxyphenyl)-2-(1-naphthyloxy)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C20H19NO4/c1-23-16-10-15(11-17(12-16)24-2)21-20(22)13-25-19-9-5-7-14-6-3-4-8-18(14)19/h3-12H,13H2,1-2H3,(H,21,22)
• InChI Key: XEIIHRXASHVAPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)COC2=CC=CC3=CC=CC=C32)OC
• Molecular Formula: C20H19NO4
• DSSTOX Substance ID: DTXSID40357984
• Molecular Weight: 337.4 g/mol
• CAS RN: 5812-95-3

Description

N-(3,5-dimethoxyphenyl)-2-(1-naphthyloxy)acetamide, commonly known as DPA, is a chemical compound that has been widely studied for its potential use in scientific research. DPA is a member of the amide class of compounds, and its chemical structure consists of a naphthalene ring attached to an acetamide group via an ether linkage.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood, but it is thought to act as a modulator of ion channels, particularly those involved in calcium signaling. DPA has been shown to inhibit the activity of L-type calcium channels in cardiac and smooth muscle cells, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
DPA has been shown to have a variety of biochemical and physiological effects, including the inhibition of calcium signaling, the modulation of neurotransmitter release, and the regulation of cell proliferation and apoptosis. These effects may be mediated through the interaction of DPA with specific receptors or ion channels in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPA for use in lab experiments is its relatively simple synthesis method, which allows for large-scale production of the compound. Additionally, DPA has been shown to be stable under a variety of conditions, which makes it a useful tool for long-term experiments.
One limitation of DPA is its relatively low potency compared to other compounds that target ion channels and calcium signaling. Additionally, the exact mechanism of action of DPA is not fully understood, which may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on DPA, including the investigation of its effects on specific ion channels and receptors, the development of more potent analogs of the compound, and the exploration of its potential therapeutic applications in various disease states. Additionally, further studies are needed to fully elucidate the mechanism of action of DPA and its effects on cellular signaling pathways.

Synthesis Methods

The synthesis of DPA is a multi-step process that involves the reaction of 3,5-dimethoxyphenol with naphthalene-1-carboxylic acid, followed by the addition of acetic anhydride and subsequent hydrolysis of the resulting intermediate. The final product is obtained through recrystallization and purification.

Scientific Research Applications

DPA has been studied for its potential use in a variety of scientific applications, including as a tool for investigating receptor-ligand interactions, as a modulator of ion channels, and as a potential therapeutic agent for the treatment of various diseases.